Cas no 1807235-19-3 (3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid)

• Product Name: 3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid
• CAS No: 1807235-19-3
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4961104
• Update Time: 2025-05-21

3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid

• Inchi： 1S/C10H8ClNO2S/c11-4-7-2-8(15)1-6(3-10(13)14)9(7)5-12/h1-2,15H,3-4H2,(H,13,14)
• InChI Key： VQYWCQALAKQSFC-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=CC(CC(=O)O)=C1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1

Additional information on 3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid

Introduction to 3-Chloromethyl-2-cyano-5-mercaptophenylacetic Acid (CAS No. 1807235-19-3)

3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid, identified by the CAS number 1807235-19-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising activities in various biological assays, making it a subject of extensive research and development. The presence of multiple functional groups, including a chloromethyl, a cyano, and a mercaptophenyl moiety, endows this molecule with the potential for diverse chemical reactivity and biological interactions.

The chloromethyl group (–CH₂Cl) is a key feature of this compound, as it serves as a versatile handle for further functionalization through nucleophilic substitution reactions. This property allows chemists to introduce additional substituents or link this compound to other biomolecules, such as peptides or nucleotides, facilitating the synthesis of more complex derivatives. The cyano group (–CN), on the other hand, contributes to the electron-withdrawing nature of the molecule, which can influence its reactivity and binding affinity towards biological targets. Additionally, the mercaptophenyl group (–S–C₆H₄–) introduces a sulfur atom into the aromatic ring, which is known to enhance interactions with certain biological receptors due to its ability to form stable disulfide bonds or participate in redox reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both chloromethyl and mercaptophenyl groups. These functionalities are often found in molecules that exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. For instance, studies have shown that derivatives of phenylacetic acids can modulate the activity of acetylcholinesterase, an enzyme critical for neurotransmission. The incorporation of a cyano group into such structures may further enhance their binding affinity or metabolic stability, making them more suitable for therapeutic applications.

One of the most compelling aspects of 3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid is its potential as a scaffold for drug discovery. The combination of these distinct functional groups provides a rich chemical space for designing molecules with tailored biological activities. Researchers have utilized computational methods and high-throughput screening techniques to identify derivatives of this compound that exhibit potent inhibitory effects on targets such as kinases, proteases, and transcription factors. These findings highlight the importance of exploring structurally diverse compounds like 3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid in the quest for novel therapeutic agents.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps often include halogenation reactions to introduce the chloromethyl group, cyanation reactions to incorporate the cyano moiety, and thiolation processes to attach the mercaptophenyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications.

From a biological perspective, the unique structural features of 3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid make it an attractive candidate for further investigation. The chloromethyl group can participate in Michael addition reactions with nucleophilic residues in proteins or DNA, potentially leading to covalent modifications that alter cellular signaling pathways. The cyano group may influence metabolic stability by affecting how enzymes recognize and process the molecule. Meanwhile, the mercaptophenyl group can engage in disulfide bond formation with cysteine residues in target proteins, which is often exploited in designing stabilizing agents or protease inhibitors.

Recent studies have begun to uncover new mechanisms by which compounds containing these functional groups exert their biological effects. For example, researchers have demonstrated that certain derivatives of phenylacetic acids can modulate microRNA expression by interacting with RNA-binding proteins. The presence of both a chloromethyl and a cyano group may enhance such interactions by improving solubility or binding affinity. Additionally, the ability of these compounds to cross cell membranes has been investigated as a means to deliver them into specific cellular compartments where they can exert their therapeutic effects.

The development of novel drug candidates relies heavily on understanding how structural modifications affect biological activity. In the case of 3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid, small changes in its structure can lead to significant differences in potency and selectivity. For instance, replacing the chlorine atom with another halogen or introducing different substituents on the aromatic ring can alter its interaction with biological targets. Such fine-tuning is essential for optimizing drug candidates for clinical use.

The role of computational chemistry has become increasingly important in guiding synthetic efforts and predicting biological outcomes. Molecular modeling techniques allow researchers to simulate how different derivatives of this compound might interact with target proteins or enzymes before conducting expensive wet-lab experiments. This approach not only accelerates drug discovery but also helps minimize trial-and-error experimentation by providing insights into structural features that are likely to be important for biological activity.

In conclusion,3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid (CAS No. 1807235-19-3) represents a promising lead compound for medicinal chemistry research due to its unique structural features and potential biological activities. The combination of functional groups such as the chloromethyl, cyano, and mercaptophenyl moieties offers numerous opportunities for further derivatization and optimization towards therapeutic applications. As research continues to uncover new biological pathways and targets,3-Chloromethyl-2-cyano-5-mercaptophenylacetic acid will likely remain at the forefront of drug discovery efforts aimed at addressing some of today's most pressing medical challenges.